2-(dimethylamino)-N-(3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)acetamide

• CAS No.: 97078-73-4
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 2-(dimethylamino)-N-(3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)acetamide
• InChI: InChI=1S/C19H20N4O3/c1-21(2)13-16(24)20-17-18(25)22(14-9-5-3-6-10-14)23(19(17)26)15-11-7-4-8-12-15/h3-12,17H,13H2,1-2H3,(H,20,24)
• InChI Key: FLCJMAVUIQLFTE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(=O)NC1C(=O)N(N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3

Description

"2-(Dimethylamino)-N-(3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)acetamide" is a synthetic organic compound characterized by a pyrazolidinone core substituted with phenyl groups at positions 1 and 2, and an acetamide moiety at position 2. This compound belongs to the pyrazolidinone family, a class of heterocyclic compounds known for anti-inflammatory, antimicrobial, and enzyme-inhibitory properties.

Biological Activity

2-(dimethylamino)-N-(3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)acetamide is a compound that has garnered attention for its potential biological activities. This article explores its structural characteristics, biological effects, and relevant research findings.

Structural Characteristics

• Molecular Formula : C19H20N4O3
• Molecular Weight : 352.39 g/mol
• SMILES Representation : CN(C)CC(=O)NC1C(=O)N(N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3

The compound features a dimethylamino group and a pyrazolidinone structure, which are critical for its biological interactions.

Biological Activity Overview

Research has indicated that compounds similar to 2-(dimethylamino)-N-(3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)acetamide exhibit various biological activities, including:

• Antitumor Activity : Compounds with similar structures have shown potential in inhibiting cancer cell proliferation. For instance, derivatives tested on human lung cancer cell lines demonstrated significant cytotoxicity in both 2D and 3D culture systems .
• Neuroprotective Effects : Some studies have explored the neuroprotective properties of related compounds in models of Alzheimer's disease, showing improvements in cognitive function and reductions in neurotoxicity .

Antitumor Studies

A study evaluated the antitumor activity of various pyrazolidinone derivatives. The results indicated that certain compounds significantly inhibited the growth of cancer cell lines (A549, HCC827, NCI-H358), with IC50 values ranging from 6.26 μM to 20.46 μM in different assays .

Compound	Cell Line	IC50 (μM)	Assay Type
S-12	A549	6.26 ± 0.33	2D
S-12	HCC827	20.46 ± 8.63	3D
S-12	NCI-H358	16.00 ± 9.38	3D

Neuroprotective Studies

In vivo studies on rat models demonstrated that compounds similar to 2-(dimethylamino)-N-(3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)acetamide improved learning and memory functions when tested against scopolamine-induced memory deficits. The biochemical analysis showed increased levels of acetylcholine and reduced levels of tau protein and amyloid precursor protein (APP) .

Case Studies

• Case Study on Antitumor Activity :
  • A series of pyrazolidinone derivatives were synthesized and evaluated for their ability to inhibit tumor cell proliferation.
  • The study concluded that specific structural modifications enhanced the antitumor efficacy.
• Case Study on Neuroprotection :
  • In a model of Alzheimer's disease, the compound demonstrated significant neuroprotective effects by modulating neurotransmitter levels and reducing neuroinflammation.

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence () lists structurally distinct acetamide derivatives with perfluoroalkyl thio groups (e.g., CAS 2738952-61-7, 2742694-36-4, and 2744262-09-5). These compounds differ significantly from the target molecule in both functional groups and applications. Below is a comparative analysis based on structural and functional features:

Table 1: Structural and Functional Comparison

Compound Name/CAS	Core Structure	Key Substituents	Potential Applications
2-(Dimethylamino)-N-(3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)acetamide	Pyrazolidinone	Phenyl, dimethylamino acetamide	Hypothesized for enzyme inhibition or anti-inflammatory use (unconfirmed)
Acetamide, N-[3-(dimethylamino)propyl]- (CAS 2738952-61-7)	Linear acetamide	Perfluoroalkyl thio, dimethylamino propyl	Likely surfactants or fluoropolymer additives due to perfluoroalkyl chains
Polymeric acetamide derivatives (CAS 2742694-36-4)	Polymer backbone	Perfluoroalkyl thio, dimethylamino, epichlorohydrin	Industrial applications (e.g., coatings, adhesives)
Acetic acid esters (CAS 2744262-09-5)	Esterified acetic acid	Perfluoroalkyl thio, hydroxypropyl	Surface-active agents or emulsifiers

Key Differences

Core Structure: The target compound’s pyrazolidinone ring is absent in the evidence-listed compounds, which feature linear or polymeric backbones. Pyrazolidinones are often pharmacologically active, whereas perfluoroalkyl-containing acetamides are typically industrial surfactants .

Functional Groups: The dimethylamino group in the target compound may confer basicity and hydrogen-bonding capacity, contrasting with the hydrophobic perfluoroalkyl thio groups in compounds.

Applications : While the evidence compounds are linked to industrial uses (e.g., fluoropolymers, coatings), the target molecule’s bioactivity remains speculative due to a lack of peer-reviewed studies.

Research Findings and Limitations

No direct pharmacological or toxicological data for "2-(dimethylamino)-N-(3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)acetamide" are available in the provided evidence or accessible databases. This highlights a critical gap in research for the target compound.

Hypothetical Insights

• Enzyme Inhibition: Pyrazolidinones like phenylbutazone inhibit cyclooxygenase (COX) enzymes. The dimethylamino-acetamide side chain in the target compound could modulate selectivity for COX-2, but this requires validation.
• Solubility: The dimethylamino group may improve water solubility compared to non-polar perfluoroalkyl analogs, enhancing bioavailability if used medicinally.